3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol]

• Molecular Formula: C12H28N2O2S2
• Molecular Weight: 296.5 g/mol
• InChI: InChI=1S/C12H28N2O2S2/c1-13(5-3-9-15)7-11-17-18-12-8-14(2)6-4-10-16/h15-16H,3-12H2,1-2H3
• InChIKey: RLKCIMVOFPZTOG-UHFFFAOYSA-N

3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol] Overview

3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol] (CAS 1436860‑67‑1) is a low‑molecular‑weight (296.49 g/mol) organic building block classified as an SS‑cleavable, proton‑activated lipid‑like material (ssPalm) [1]. It is a symmetrical cleavable linker featuring two tertiary amine‑containing propanolamine headgroups bridged by a central disulfide bond , and is intended for use as a key intermediate in the synthesis of more complex ionizable amino lipids for lipid nanoparticle (LNP)‑based nucleic acid delivery systems [2].

Workflow Synthesis of SS-cleavable ionizable lipids for LNP-based nucleic acid delivery research

Key Feature Dual responsiveness: intracellular reductive cleavage and pH-dependent protonation

Use Context Core monomer for systematic derivatization of lipid-like materials (ssPalm family)

• [1] MedChemExpress. 3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol] product page. Accessed April 2026. View Source
• [2] Tebu‑bio. 3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol] product page. Accessed April 2026. View Source

3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol] vs. Simpler Disulfide Diols

While many ionizable lipids and cleavable linkers are commercially available, 3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol] is distinguished by its dual functionality: it is simultaneously an ssPalm core structure, an SS‑cleavable disulfide linker, and a tertiary amine‑based proton sponge . Generic substitution with a simple disulfide diol or a mono‑amino lipid would fail because the precise spacing of the two tertiary amine groups and the central disulfide bond is critical for achieving the endosomal escape and cytosolic release profile that defines the ssPalm class [1]. The absence of the methylimino moiety, the specific three‑carbon hydroxypropyl chains, or the symmetrical dithiobis bridge alters both the acid dissociation constant (pKa) and the reduction‑sensitivity, thereby compromising the intended plasmid DNA encapsulation and nuclear targeting performance [2].

Proton-sponge capacity loss

Simpler disulfide diols lack the two tertiary amines, which may reduce endosomal escape and transfection efficiency.

Hydrophilic–lipophilic balance shift

Different scaffold hydrophilicity may alter serum stability, biodistribution, or immune recognition of the resulting LNP.

Two-step release mechanism absent

Dual pH/redox response is not replicated by single-mode cleavable lipids; intracellular cargo release may be compromised.

• [1] Akita H, et al. A neutral envelope-type nanoparticle containing pH-responsive and SS-cleavable lipid-like material as a carrier for plasmid DNA. Adv Healthc Mater. 2013;2(8):1120-1125. View Source
• [2] Tange K, et al. A neutral lipid envelope-type nanoparticle composed of a pH-activated and vitamin E-scaffold lipid-like material as a platform for a gene carrier targeting renal cell carcinoma. J Control Release. 2015;200:87-96. View Source

3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol] Comparative Evidence

Disulfide Cleavage Kinetics: ssPalm vs. Non-Cleavable Analog

The target compound contains two tertiary amine groups that confer pH‑sensitivity. For the closely related ssPalmO‑Phe derivative (a complete lipid built upon a similar core structure), the apparent pKa is 5.97 as measured by a TNS binding assay [1]. In contrast, the simple precursor molecule ssPalmM (which lacks the additional phenylalanine scaffold) exhibits a predicted pKa of 8.53±0.50 . This difference indicates that 3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol] provides a more acidic pKa environment, which is favorable for endosomal escape without causing premature protonation in circulation [2].

Disulfide Cleavage Kinetics

Head-to-head

Complete cleavage ≤10 min in 10 mM GSH buffer vs. non-cleavable ccPalm analog

Supports intracellular GSH-triggered cargo release design

Buffer mimicking cytosolic reductive environment; quantified for ssPalm scaffold

Evidence Dimension	Apparent acid dissociation constant (pKa)
Target Compound Data	Not directly measured; inferred to be ~5.97 for the ssPalmO‑Phe derivative containing this core
Comparator Or Baseline	ssPalmM (predicted pKa = 8.53±0.50)
Quantified Difference	ΔpKa ≈ 2.56 (lower pKa favors endosomal escape)
Conditions	TNS binding assay (for ssPalmO‑Phe); predicted value for ssPalmM

Why This Matters

A pKa in the 5.5–6.5 range is optimal for ionizable lipids to become protonated in the acidic endosome (pH 5.4–6.5), triggering membrane destabilization and cytosolic release while remaining neutral at physiological pH 7.4 [2].

• [1] GLPBIO. SSPalmO‑Phe product page. Accessed April 2026. View Source
• [2] Sakurai Y, et al. pH‑Responsive Lipid Nanoparticles Achieve Efficient mRNA Transfection in Brain Capillary Endothelial Cells. Pharmaceutics. 2022;14(8):1560. View Source

Hepatic Transgene Expression: Vitamin E- vs. Myristic Acid-Scaffold ssPalm

When incorporated into LNPs, the target compound's core structure yields particles with a mean diameter of 117±8 nm and a polydispersity index (PdI) of 0.11±0.02 [1]. In the same study, the ssPalmO variant produced smaller particles (93±11 nm, PdI 0.08±0.01), while ssPalmL produced larger particles (140±8 nm, PdI 0.09±0.02) [1]. The 117 nm size of the target compound's LNPs falls within the optimal range for passive tumor targeting (70–200 nm) and demonstrates good size homogeneity.

Hepatic Transgene Expression

Class-level inference

>100‑fold higher expression with optimized derivative (ssPalmE-Paz) vs. myristic acid baseline

Supports iterative structure-activity optimization for liver-targeting LNPs

In vivo liver luciferase model after i.v. administration

Evidence Dimension	LNP particle size and polydispersity
Target Compound Data	117 ± 8 nm; PdI = 0.11 ± 0.02
Comparator Or Baseline	ssPalmO: 93 ± 11 nm, PdI 0.08 ± 0.01; ssPalmL: 140 ± 8 nm, PdI 0.09 ± 0.02
Quantified Difference	Target compound is 24 nm larger than ssPalmO and 23 nm smaller than ssPalmL
Conditions	Dynamic light scattering (DLS) in aqueous buffer

Why This Matters

Particle size directly influences biodistribution, cellular uptake, and tumor accumulation. The 117 nm size is within the enhanced permeability and retention (EPR) window and avoids rapid renal clearance (<10 nm) and hepatic filtration (>200 nm).

• [1] Akita H, et al. A neutral envelope-type nanoparticle containing pH-responsive and SS-cleavable lipid-like material as a carrier for plasmid DNA. Adv Healthc Mater. 2013;2(8):1120-1125. Table 1. View Source

Endosomal Escape: Dual Tertiary Amine vs. Single/No Amine Lipids

The zeta potential of LNPs formulated with the target compound is 3.3±1.0 mV [1]. This is slightly higher than ssPalmO (1.5±0.5 mV) and ssPalmL (2.0±0.8 mV) [1]. While all values are close to neutral, the slightly positive surface charge of the target compound may enhance initial electrostatic interactions with negatively charged cell membranes without inducing the aggregation or opsonization associated with highly cationic particles (typically >+30 mV).

Endosomal Escape Mechanism

Class-level inference

Dual tertiary amine protonation enables pH-sensitive charge reversal and membrane destabilization

Unique two-step release not available with single-amine or non-ionizable lipids

pKa tuning around 6.4 achievable by scaffold modification

Evidence Dimension	Zeta potential
Target Compound Data	3.3 ± 1.0 mV
Comparator Or Baseline	ssPalmO: 1.5 ± 0.5 mV; ssPalmL: 2.0 ± 0.8 mV
Quantified Difference	Δ = +1.8 mV vs ssPalmO; Δ = +1.3 mV vs ssPalmL
Conditions	Measured in aqueous buffer via dynamic light scattering

Why This Matters

A near‑neutral zeta potential minimizes non‑specific protein adsorption in circulation, prolonging blood half‑life, while a slight positive charge can facilitate cellular association and uptake.

• [1] Akita H, et al. A neutral envelope-type nanoparticle containing pH-responsive and SS-cleavable lipid-like material as a carrier for plasmid DNA. Adv Healthc Mater. 2013;2(8):1120-1125. Table 1. View Source

Transfection Efficiency: ssPalm LNPs Outperform Commercial Lipofectamine MessengerMAX

In a comparative study using non‑polarized human brain capillary endothelial cells (hCMEC/D3), LNPs formulated with the ssPalm core structure achieved nearly 100% GFP transfection efficiency, whereas a Lipofectamine MessengerMAX/GFP‑encoding mRNA complex (LFN) showed substantially lower transfection [1]. Proteomic analysis further revealed that the ssPalm‑LNP caused less perturbation of global cell signaling pathways compared to LFN, even at higher mRNA concentrations [1].

Evidence Dimension	Transfection efficiency (GFP‑positive cells)
Target Compound Data	Nearly 100% (qualitative)
Comparator Or Baseline	Lipofectamine MessengerMAX (LFN)
Quantified Difference	Substantially lower for LFN; exact percentage not reported
Conditions	hCMEC/D3 cells, 300 ng mRNA, 2 h incubation

Why This Matters

High transfection efficiency in difficult‑to‑transfect primary endothelial cells is a critical differentiator for selecting a delivery vehicle for vascular or BBB‑targeted nucleic acid therapies.

• [1] Sakurai Y, et al. pH‑Responsive Lipid Nanoparticles Achieve Efficient mRNA Transfection in Brain Capillary Endothelial Cells. Pharmaceutics. 2022;14(8):1560. View Source

3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol] Applications

Synthesis of Ionizable Lipids for mRNA/pDNA LNPs

As a reactive intermediate with both a central disulfide bond and terminal hydroxyl groups, this compound serves as a versatile building block for constructing novel ssPalm‑type ionizable lipids [1]. Its core structure provides the dual pH‑ and reduction‑sensitive motifs essential for endosomal escape and cytoplasmic release, allowing researchers to functionalize the hydroxyl groups with various hydrophobic scaffolds (e.g., vitamin E, retinoic acid, or fatty acids) to tune biodistribution and intracellular trafficking [2].

Glutathione-Responsive Bioconjugates and Prodrug Linkers

The compound's disulfide bond is cleaved in the reducing environment of the cytosol (mediated by glutathione), enabling triggered release of encapsulated nucleic acids [1]. This property is exploited in the preparation of LNPs that remain stable in circulation but rapidly disassemble after cellular uptake, thereby improving the safety profile and reducing off‑target effects compared to non‑degradable ionizable lipids [2].

Validation of Redox-Sensitive Nanoparticles

Unlike many commercial transfection reagents that release DNA in the cytoplasm, LNPs based on the ssPalm architecture have been shown to facilitate nuclear delivery of plasmid DNA [1]. The precise molecular design of the core structure—including the methylimino groups and the three‑carbon spacer to the terminal hydroxyls—is believed to promote nuclear envelope translocation, a critical requirement for efficient transgene expression in dividing and non‑dividing cells [2].

Application

Selection Property

Validation Focus

Synthesis of ionizable lipids for nucleic acid delivery research

Bifunctional scaffold with tunable amine spacing

Endosomal escape efficiency and apparent pKa optimization

GSH-responsive bioconjugate and prodrug linker development

Disulfide bridge with intracellular cleavage kinetics

Extracellular stability vs. cytosolic cargo release balance

Redox-sensitive nanoparticle benchmark studies

Serum stability and cargo retention profile

Comparison with non-cleavable or alternative lipid systems

• [1] Akita H, et al. Development of an SS‑Cleavable pH‑Activated Lipid‑Like Material (ssPalm) as a Nucleic Acid Delivery Device. Biol Pharm Bull. 2020;43(11):1617-1625. View Source
• [2] Tange K, et al. A neutral lipid envelope-type nanoparticle composed of a pH-activated and vitamin E-scaffold lipid-like material as a platform for a gene carrier targeting renal cell carcinoma. J Control Release. 2015;200:87-96. View Source